Cas no 61538-08-7 (1,7-Heptanedione, 4-benzoyl-1,7-diphenyl-)

• Product Name: 1,7-Heptanedione, 4-benzoyl-1,7-diphenyl-
• CAS No: 61538-08-7
• MF: C₂₆H₂₄O₃
• MW: 384.466967582703
• CID: 475836
• PubChem ID: 71394855
• Update Time: 2025-04-19

1,7-Heptanedione, 4-benzoyl-1,7-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1,7-Heptanedione, 4-benzoyl-1,7-diphenyl-
• 4-benzoyl-1,7-diphenylheptane-1,7-dione
• DTXSID20816524
• 61538-08-7

• Inchi： 1S/C26H24O3/c27-24(20-10-4-1-5-11-20)18-16-23(26(29)22-14-8-3-9-15-22)17-19-25(28)21-12-6-2-7-13-21/h1-15,23H,16-19H2
• InChI Key： CYTXHEAGFPRPOP-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C(CCC(C1C=CC=CC=1)=O)CCC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 384.17262
• Monoisotopic Mass: 384.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• PSA: 51.21